Cas no 2138150-84-0 (4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine)

• Product Name: 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine
• CAS No: 2138150-84-0
• MF: C₁₁H₈BrF₂NS
• MW: 304.153727531433
• MDL: MFCD31589525
• CID: 5609339
• PubChem ID: 165795750
• Update Time: 2025-10-30

4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-844141
• 2138150-84-0
• 4-(4-bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine
• 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine

• MDL： MFCD31589525
• Inchi： 1S/C11H8BrF2NS/c1-6-8(12)5-10(16-6)7-2-3-15-9(4-7)11(13)14/h2-5,11H,1H3
• InChI Key： QMAUHCPKKJUWSP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C=CN=C(C(F)F)C=2)SC=1C

Computed Properties

• Exact Mass: 302.95289g/mol
• Monoisotopic Mass: 302.95289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine

Introduction to 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine (CAS No. 2138150-84-0)

4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine, identified by the CAS number 2138150-84-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic molecules, incorporating both thiophene and pyridine moieties, which are well-documented for their diverse biological activities. The structural features of this molecule, particularly the presence of a bromo substituent on the thiophene ring and a difluoromethyl group on the pyridine ring, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the bromo atom at the 4-position of the thiophene ring enhances the electrophilic nature of the molecule, making it a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often observed in modern pharmaceuticals.

The difluoromethyl group, positioned at the 2-position of the pyridine ring, is another critical feature that influences the compound's reactivity and biological profile. Difluoromethyl groups are frequently incorporated into drug candidates due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties. In recent years, there has been a surge in research focused on understanding the impact of fluorine substitution on molecular behavior, particularly in terms of enhancing drug-like properties.

Recent studies have highlighted the potential of 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine as a key intermediate in the development of novel therapeutic agents. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of a thiophene scaffold with a pyridine ring provides a versatile platform for designing molecules that can interact with biological targets with high specificity. The presence of both bromo and difluoromethyl substituents further enhances its functionality, allowing for further derivatization and optimization.

In addition to its role in kinase inhibition, this compound has shown promise in other therapeutic areas. For example, modifications to its structure have led to the development of molecules with anti-inflammatory and antiviral properties. The ability to fine-tune its chemical profile by introducing different functional groups makes it an attractive candidate for structure-activity relationship (SAR) studies. Such studies are essential for understanding how changes in molecular structure correlate with biological activity, ultimately leading to more effective drug candidates.

The synthetic strategies employed in producing 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine also reflect contemporary trends in synthetic organic chemistry. The use of transition metal catalysis, particularly palladium-based catalysts, has revolutionized the way complex molecules are constructed. These catalytic systems enable efficient cross-coupling reactions under mild conditions, reducing both reaction times and waste generation. This aligns with the growing emphasis on green chemistry principles, where sustainability is paramount.

From a computational chemistry perspective, 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine serves as an excellent model system for studying molecular interactions. Advanced computational methods such as density functional theory (DFT) have been employed to predict how this compound might behave within biological systems. These simulations provide insights into binding affinities, metabolic pathways, and potential side effects, which are crucial for optimizing drug candidates before they enter clinical trials.

The pharmaceutical industry continues to invest heavily in developing novel heterocyclic compounds like 4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine due to their proven efficacy and versatility. The integration of cutting-edge synthetic techniques with modern computational tools has accelerated the discovery process significantly. As a result, compounds like this one are being rapidly translated from laboratory research into clinical applications.

In conclusion,4-(4-Bromo-5-methylthiophen-2-yl)-2-(difluoromethyl)pyridine (CAS No. 2138150-84-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and development across multiple therapeutic areas. As research continues to evolve，this compound will likely play an increasingly important role in shaping future treatments for various diseases.